Cas no 1421480-92-3 (1-[(4-fluorophenyl)methyl]-3-[3-(furan-2-yl)-3-hydroxypropyl]urea)

• Product Name: 1-[(4-fluorophenyl)methyl]-3-[3-(furan-2-yl)-3-hydroxypropyl]urea
• CAS No: 1421480-92-3
• MF: C₁₅H₁₇FN₂O₃
• MW: 292.305487394333
• CID: 5757916
• PubChem ID: 71787771
• Update Time: 2025-05-23

1-[(4-fluorophenyl)methyl]-3-[3-(furan-2-yl)-3-hydroxypropyl]urea Chemical and Physical Properties

Names and Identifiers

• F6190-1459
• 1421480-92-3
• AKOS024536688
• 1-(4-fluorobenzyl)-3-(3-(furan-2-yl)-3-hydroxypropyl)urea
• 1-[(4-FLUOROPHENYL)METHYL]-3-[3-(FURAN-2-YL)-3-HYDROXYPROPYL]UREA
• VU0535341-1
• Urea, N-[(4-fluorophenyl)methyl]-N'-[3-(2-furanyl)-3-hydroxypropyl]-
• 1-[(4-fluorophenyl)methyl]-3-[3-(furan-2-yl)-3-hydroxypropyl]urea

• Inchi： 1S/C15H17FN2O3/c16-12-5-3-11(4-6-12)10-18-15(20)17-8-7-13(19)14-2-1-9-21-14/h1-6,9,13,19H,7-8,10H2,(H2,17,18,20)
• InChI Key： YXEZBHLBFRZXBE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(NCCC(C1=CC=CO1)O)=O

Computed Properties

• Exact Mass: 292.12232057g/mol
• Monoisotopic Mass: 292.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 521.5±50.0 °C(Predicted)
• pka: 13.73±0.46(Predicted)

Additional information on 1-[(4-fluorophenyl)methyl]-3-[3-(furan-2-yl)-3-hydroxypropyl]urea

1-[(4-Fluorophenyl)methyl]-3-[3-(Furan-2-yl)-3-hydroxypropyl]urea (CAS No. 1421480-92-3): A Comprehensive Overview

1-[(4-Fluorophenyl)methyl]-3-[3-(furan-2-yl)-3-hydroxypropyl]urea (CAS No. 1421480-92-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of cardiovascular diseases and cancer. This article provides a comprehensive overview of the compound, including its chemical structure, pharmacological properties, and recent research findings.

Chemical Structure and Synthesis: The molecular formula of 1-[(4-fluorophenyl)methyl]-3-[3-(furan-2-yl)-3-hydroxypropyl]urea is C₁₈H₁₉FNO₄, with a molecular weight of 340.35 g/mol. The compound features a urea moiety linked to a 4-fluorophenylmethyl group and a 3-(furan-2-yl)-3-hydroxypropyl group. The synthesis of this compound typically involves several steps, including the formation of the urea linkage and the introduction of the fluorine and furan functionalities. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for its production, making it more accessible for further research and development.

Pharmacological Properties: One of the key pharmacological properties of 1-[(4-fluorophenyl)methyl]-3-[3-(furan-2-yl)-3-hydroxypropyl]urea is its ability to modulate various biological pathways. Studies have shown that this compound exhibits potent anti-inflammatory and anti-proliferative effects, making it a potential candidate for the treatment of inflammatory diseases and cancer. Additionally, it has been reported to have cardioprotective properties, which could be beneficial in managing cardiovascular disorders.

Mechanism of Action: The mechanism of action of 1-[(4-fluorophenyl)methyl]-3-[3-(furan-2-yl)-3-hydroxypropyl]urea is multifaceted. It has been found to inhibit the activity of specific enzymes involved in inflammation and cell proliferation, such as cyclooxygenase (COX) and matrix metalloproteinases (MMPs). Furthermore, it can modulate signaling pathways related to cell survival and apoptosis, thereby exerting its therapeutic effects.

Clinical Applications: The potential clinical applications of 1-[(4-fluorophenyl)methyl]-3-[3-(furan-2-yl)-3-hydroxypropyl]urea are diverse. In preclinical studies, it has shown efficacy in reducing inflammation and preventing tumor growth in animal models. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human subjects. Current research is focused on optimizing its pharmacokinetic properties to enhance its therapeutic index.

Safety Profile: The safety profile of 1-[(4-fluorophenyl)methyl]-3-[3-(furan-2-yl)-3-hydroxypropyl]urea is an important consideration for its development as a therapeutic agent. Preclinical toxicity studies have indicated that it is well-tolerated at therapeutic doses, with minimal adverse effects observed. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

Recent Research Developments: Recent advancements in the study of 1-[(4-fluorophenyl)methyl]-3-[3-(furan-2-yl)-3-hydroxypropyl]urea have shed light on its potential as a multi-targeted therapeutic agent. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibited the growth of breast cancer cells by targeting multiple signaling pathways involved in cell proliferation and survival. Another study in the European Journal of Pharmacology demonstrated its anti-inflammatory properties in a model of rheumatoid arthritis.

FUTURE DIRECTIONS: The future directions for research on 1-[(4-fluorophenyl)methyl]-3-[3-(furan-2-yl)-3-hydroxypropyl]urea are promising. Ongoing clinical trials are expected to provide valuable insights into its efficacy and safety in human subjects. Additionally, efforts are being made to develop derivative compounds with enhanced pharmacological properties and reduced side effects. These developments could lead to new therapeutic options for patients suffering from various diseases.

In conclusion, 1-[(4-fluorophenyl)methyl]-3-[3-(furan-2-yl)-3-hydroxypropyl]urea (CAS No. 1421480-92-3) represents a promising compound with significant potential in medicinal chemistry and drug discovery. Its unique chemical structure, coupled with its multifaceted pharmacological properties, makes it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will play an increasingly important role in the treatment of various diseases.